1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-methyl-1-prop-2-enylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C8H10N2O/c1-3-4-10-7(2)8(6-11)5-9-10/h3,5-6H,1,4H2,2H3
• InChI Key: DUBVKFJTRDGXSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CC=C)C=O
• Molecular Formula: C8H10N2O
• DSSTOX Substance ID: DTXSID30389799
• Molecular Weight: 150.18 g/mol
• CAS No.: 957313-16-5

Description

1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Pyrazole derivatives, including compounds similar to 1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde, have been synthesized using various methods. For instance, a study by Xu and Shi (2011) discusses the synthesis of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, a compound closely related to this compound, highlighting the process and crystal structure analysis (Xu & Shi, 2011).

• Crystal Structure : The crystal structure of pyrazole derivatives is a key area of research. The same study by Xu and Shi (2011) provides insights into the crystallographic properties of these compounds, demonstrating their structural complexity and potential applications in various fields.

Biological Applications

• Antimicrobial Properties : Pyrazole derivatives have shown promising antimicrobial properties. A study by Prasath et al. (2015) synthesized new quinolinyl chalcones containing a pyrazole group and found them effective against bacterial and fungal strains (Prasath et al., 2015).

• Antituberculosis and Antimalarial Activity : Another study by Kalaria, Satasia, and Raval (2014) focused on the synthesis of fused pyran derivatives with a pyrazole component and screened them for antituberculosis and antimalarial activities (Kalaria, Satasia, & Raval, 2014).

Chemical Properties and Applications

• Synthesis of Schiff Bases : Research by Hamed et al. (2020) on synthesizing Schiff bases of chitosan using heteroaryl pyrazole derivatives demonstrates the chemical versatility of these compounds (Hamed et al., 2020).

• Vilsmeier-Haack Reaction : The application of the Vilsmeier-Haack reaction in the synthesis of pyrazole-4-carbaldehyde derivatives is another significant aspect, as shown in a study by Attaryan et al. (2012) (Attaryan et al., 2012).